Cas no 1271673-78-9 (4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene)

• Product Name: 4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene
• CAS No: 1271673-78-9
• MF: C₁₂H₁₆BrFO₃
• MW: 307.156046867371
• CID: 4585333
• Update Time: 2025-05-23

4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene

• Inchi： 1S/C12H16BrFO3/c1-3-15-12(16-4-2)8-17-11-6-5-9(13)7-10(11)14/h5-7,12H,3-4,8H2,1-2H3
• InChI Key： LDCCPHBYBRPJOF-UHFFFAOYSA-N
• SMILES： C1(OCC(OCC)OCC)=CC=C(Br)C=C1F

Additional information on 4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene

Professional Introduction to Compound with CAS No 1271673-78-9 and Product Name 4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene

The compound with CAS No 1271673-78-9, specifically identified by the product name 4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of aromatic heterocycles that have garnered considerable attention due to their versatile applications in drug discovery and medicinal chemistry. The unique structural features of this molecule, including the presence of bromine and fluorine substituents, as well as the diethoxyethoxy side chain, contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

In recent years, the development of novel therapeutic agents has been heavily influenced by the exploration of fluorinated aromatic compounds. The incorporation of fluorine atoms into organic molecules is well-documented for its ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The presence of a fluorine atom at the 2-position in 4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene specifically imparts favorable electronic properties that can modulate the interaction with biological targets. This has led to its investigation in the design of small-molecule inhibitors targeting various disease pathways.

The bromine substituent at the 4-position serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of highly intricate pharmacophores. The diethoxyethoxy side chain not only influences the solubility and lipophilicity of the compound but also provides a scaffold for conformational flexibility, which can be exploited to optimize binding interactions with biological macromolecules.

Recent studies have highlighted the potential of 4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By modifying the structure of this compound, researchers have been able to develop novel inhibitors with improved selectivity and efficacy. For instance, derivatives of this molecule have shown promising activity against tyrosine kinases, which are known to be overexpressed in many cancerous cells.

The diethoxyethoxy group has been particularly noted for its ability to enhance solubility while maintaining favorable pharmacokinetic properties. This balance is crucial for developing drugs that can be effectively administered orally or intravenously. Furthermore, the presence of both bromine and fluorine atoms allows for multiple points of modification, enabling chemists to fine-tune the properties of their final products. This flexibility has made 4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene a preferred building block in medicinal chemistry campaigns.

Advances in computational chemistry have further accelerated the development of new derivatives based on 4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene. Molecular modeling techniques allow researchers to predict the binding modes and interactions of their compounds with target proteins with high accuracy. This has enabled the rapid screening of large libraries of analogs and has significantly reduced the time required for hit identification and optimization. Such computational approaches are particularly valuable in modern drug discovery pipelines where efficiency is paramount.

The synthesis of 4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene itself presents an interesting challenge due to its complex structural features. However, recent methodologies have streamlined this process, making it more accessible to synthetic chemists. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce both bromine and fluorine substituents with high regioselectivity. These advances have not only improved yield but also reduced the number of synthetic steps required.

Looking ahead, the future prospects for 4-Bromo-1-(2,2-diethoxyethoxy)-2-fluorobenzene and its derivatives remain highly promising. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that target them more effectively. The combination of innovative synthetic strategies with cutting-edge computational tools ensures that compounds like this will continue to play a pivotal role in pharmaceutical research and development.